Cas no 1255944-64-9 (8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid)

• Product Name: 8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• CAS No: 1255944-64-9
• MF: C₁₂H₁₁BrO₄
• MW: 299.117343187332
• CID: 2900491
• Update Time: 2025-05-25

8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 8-bromo-1,2,3,4-tetrahydro-5-methoxy-4-oxo-

• Inchi： 1S/C12H11BrO4/c1-17-10-3-2-8(13)7-4-6(12(15)16)5-9(14)11(7)10/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key： CKVOYDGLTFCEET-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC=C2Br)C(=O)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid

8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid (CAS No. 1255944-64-9)

8-Bromo-5-methoxy-4-oxo-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid is a structurally complex organic compound with the CAS registry number 1255944-64-9. This compound belongs to the class of naphthacenes and is characterized by its unique substitution pattern. The molecule features a bromine atom at position 8, a methoxy group at position 5, and a carboxylic acid group at position 2. The presence of these functional groups imparts distinct chemical and biological properties to the compound.

The naphthalene ring system in this compound serves as the backbone, providing a rigid framework for the attached substituents. The bromine atom at position 8 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Similarly, the methoxy group at position 5 contributes electron-donating effects through resonance, potentially enhancing the compound's stability and solubility in polar solvents.

Recent studies have highlighted the potential of 8-Bromo-5-methoxy-4-oxo-tetrahydronaphthalene derivatives in medicinal chemistry. Researchers have explored their role as modulators of cellular signaling pathways, particularly in cancer biology. The compound's ability to interact with specific protein targets has been investigated using advanced computational modeling techniques such as molecular docking and dynamics simulations.

In terms of synthesis, 8-Bromo-5-methoxy-tetrahydronaphthalene derivatives are typically prepared through multi-step organic reactions. These include Friedel-Crafts alkylation for introducing substituents onto the aromatic ring and oxidation reactions to form the ketone or carboxylic acid groups. The optimization of reaction conditions has been a focus of recent research to improve yield and selectivity.

The biological activity of this compound has been studied in vitro using various cell lines. Results indicate that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to inhibit key enzymes involved in inflammation pathways has been reported, making it a candidate for anti-inflammatory drug development.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of 8-Bromo-5-methoxy-tetrahydronaphthalene derivatives. These methods provide critical insights into the compound's molecular integrity and functional group distribution.

In conclusion, 8-Bromo-5-methoxy-tetrahydronaphthalene derivatives represent a promising class of compounds with diverse applications in drug discovery and development. Their unique structural features and biological activities make them valuable subjects for further research across multiple disciplines within chemistry and biology.